Cas no 857812-10-3 (3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid)

3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid is a specialized organic compound featuring a naphthalene-substituted imidazolidinedione core with a propanoic acid side chain. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry and pharmaceutical research. The naphthalene moiety enhances aromatic interactions, while the imidazolidinedione group offers potential for further derivatization. The propanoic acid tail provides solubility in polar solvents and opportunities for conjugation or salt formation. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly as a building block for bioactive molecules or as a scaffold in heterocyclic chemistry. The compound's stability and synthetic accessibility further contribute to its utility in advanced research settings.
3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid structure
857812-10-3 structure
Product Name:3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
CAS No:857812-10-3
MF:C16H14N2O4
MW:298.293364048004
CID:6229308
PubChem ID:91822598
Update Time:2025-10-30

3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-naphthalen-1-yl-2,5-dioxoimidazolidin-4-yl)propanoic acid
    • 3-[1-(naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
    • VS-12877
    • 857812-10-3
    • AKOS025260945
    • starbld0035519
    • 3-(1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl)propanoic acid
    • MFCD18429924
    • AKOS025259214
    • 3-[1-(1-naphthyl)-2,5-dioxo-4-imidazolidinyl]propanoic acid
    • 3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
    • Inchi: 1S/C16H14N2O4/c19-14(20)9-8-12-15(21)18(16(22)17-12)13-7-3-5-10-4-1-2-6-11(10)13/h1-7,12H,8-9H2,(H,17,22)(H,19,20)
    • InChI Key: WANQNYXQZMZCRN-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(=O)O)NC(N1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 298.09535693g/mol
  • Monoisotopic Mass: 298.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 86.7Ų

3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid Pricemore >>

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Additional information on 3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid

Research Brief on 3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid (CAS: 857812-10-3)

3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid (CAS: 857812-10-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a naphthalene moiety and a hydantoin ring. These structural elements are known to contribute to its ability to interact with various biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways. The compound's molecular weight and solubility profile make it a promising candidate for further drug development.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the inhibitory effects of 3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study demonstrated that the compound exhibited significant COX-2 inhibition with an IC50 value of 0.8 μM, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound showed selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's potential role in neurodegenerative diseases. Preliminary in vitro studies have shown that it can modulate the activity of gamma-secretase, an enzyme involved in the production of amyloid-beta peptides, which are a hallmark of Alzheimer's disease. While these findings are promising, further in vivo studies are required to validate the compound's efficacy and safety in animal models.

The synthesis of 3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid has also been optimized in recent years. A 2022 paper in *Organic Letters* described a novel, high-yield synthetic route that utilizes a one-pot condensation reaction, significantly reducing the number of steps and improving overall efficiency. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, need further investigation. Additionally, its potential off-target effects and toxicity profile must be thoroughly evaluated before it can progress to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and unlock the full therapeutic potential of this compound.

In conclusion, 3-[1-(Naphthalen-1-yl)-2,5-dioxoimidazolidin-4-yl]propanoic acid (CAS: 857812-10-3) represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for further research. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be crucial for its development into a viable therapeutic agent.

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